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Compound of Interest

Compound Name: 1-Phenoxyheptane

Cat. No.: B1655134

Disclaimer: Specific health and safety data for 1-Phenoxyheptane is not readily available in
the public domain. No official Safety Data Sheet (SDS) from a major supplier could be located.
The following information is compiled from publicly accessible chemical databases and
toxicological information on structurally related phenyl ether compounds. This guide is intended
for informational purposes for researchers, scientists, and drug development professionals and
should be supplemented with professional safety assessments and laboratory-specific safety
protocols. All laboratory work should be conducted under the supervision of qualified personnel
and in accordance with all applicable safety regulations.

Chemical and Physical Properties

While a comprehensive, experimentally verified dataset for 1-Phenoxyheptane is limited, the
following table summarizes computed and available data for this compound.
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Property Value Source
Molecular Formula C13H200 LookChem[1]
Molecular Weight 192.30 g/mol PubChem|[2]
CAS Number 32395-96-3 LookChem[1], PubChem][2]
No data available (likely a
Appearance o N/A
liquid)
Boiling Point No data available N/A
Melting Point No data available N/A
Flash Point No data available N/A
Solubility No data available N/A
LogP (octanol-water partition
o 4.036 LookChem([1]
coefficient)
Vapor Pressure No data available N/A
Density No data available N/A

Toxicological Information

Direct toxicological data for 1-Phenoxyheptane is not available. The information below is

based on the general toxicological profile of phenyl ethers and data from structurally similar

compounds. Phenyl ethers, as a class, are generally considered to have lower toxicity than

phenol itself. For example, the oral LD50 of phenol in rats is 317 mg/kg, whereas for anisole

(methyl phenyl ether), it is in the range of 3500-4000 mg/kg. This suggests that the ether

linkage reduces acute toxicity. However, other phenyl ethers have shown potential for irritation

and other health effects.
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Hazard Class

Information (Based on Analogs)

Acute Oral Toxicity

Expected to be low to moderate.

Acute Dermal Toxicity

May be harmful if absorbed through the skin.

Some phenyl ethers can cause skin irritation.

Acute Inhalation Toxicity

May cause respiratory tract irritation.

Skin Corrosion/Irritation

May cause skin irritation.

Serious Eye Damage/Irritation

May cause eye irritation.

Respiratory or Skin Sensitization

No data available.

Germ Cell Mutagenicity

No data available.

Carcinogenicity

No data available.

Reproductive Toxicity

No data available.

Specific Target Organ Toxicity (Single Exposure)

May cause respiratory irritation.

Specific Target Organ Toxicity (Repeated

Exposure)

No data available.

Aspiration Hazard

No data available.

Hazard Identification and GHS Classification

(Predicted)

A definitive GHS classification for 1-Phenoxyheptane is not available. Based on data for

similar phenyl ethers, a potential, unverified classification might include:

Acute Toxicity, Oral: Category 4 or 5

Skin Irritation: Category 2

Eye Irritation: Category 2A

Flammable Liquids: Category 4 (Combustible liquid)
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» Specific Target Organ Toxicity - Single Exposure (Respiratory Irritation): Category 3
Note: This is a predicted classification and should be treated with extreme caution.

Experimental Protocols

No specific experimental protocols for the safety and toxicological assessment of 1-
Phenoxyheptane were found in the public domain. For researchers needing to conduct such
assessments, standardized OECD (Organisation for Economic Co-operation and Development)
guidelines for the testing of chemicals should be followed. Examples include:

o OECD Guideline 401: Acute Oral Toxicity

o OECD Guideline 402: Acute Dermal Toxicity

o OECD Guideline 403: Acute Inhalation Toxicity

e OECD Guideline 404: Acute Dermal Irritation/Corrosion

o OECD Guideline 405: Acute Eye Irritation/Corrosion

o OECD Guideline 423: Acute Oral Toxicity - Acute Toxic Class Method

Safe Handling and Storage Workflow

The following diagram outlines a general workflow for the safe handling and storage of a
research chemical like 1-Phenoxyheptane, for which detailed safety information is not
available.

Safe handling workflow for a research chemical with limited safety data.

First Aid Measures (General Recommendations)

In the absence of specific data for 1-Phenoxyheptane, the following general first aid measures
for handling laboratory chemicals should be followed in case of exposure:

¢ Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention.
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o Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.

Fire-Fighting Measures (General Recommendations)

o Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide.

o Specific Hazards: The substance is expected to be a combustible liquid. Vapors may be
heavier than air and can travel to a source of ignition and flash back.

o Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective
gear.

Disposal Considerations

Dispose of 1-Phenoxyheptane and any contaminated materials as hazardous waste in
accordance with local, state, and federal regulations. Do not allow it to enter drains or
waterways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Health and Safety Information for 1-Phenoxyheptane: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1655134#health-and-safety-information-for-1-
phenoxyheptane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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